Cas no 4600081-18-9 (Ethyl 2-bromo-5-chlorooxazole-4-carboxylate)
4600081-18-9 structure
Product Name:Ethyl 2-bromo-5-chlorooxazole-4-carboxylate
CAS No:4600081-18-9
MF:C6H5BrClNO3
MW:254.465800046921
CID:2677610
PubChem ID:53338768
Update Time:2025-04-21
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-bromo-5-chloro-1,3-oxazole-4-carboxylate
- 4600081-18-9
- DTXSID30693484
- Ethyl 2-bromo-5-chlorooxazole-4-carboxylate
- AKOS015951130
- 1240621-15-1
-
- Inchi: 1S/C6H5BrClNO3/c1-2-11-5(10)3-4(8)12-6(7)9-3/h2H2,1H3
- InChI Key: PKQYNYKEEBHRCZ-UHFFFAOYSA-N
- SMILES: BrC1=NC(=C(O1)Cl)C(=O)OCC
Computed Properties
- Exact Mass: 252.914
- Monoisotopic Mass: 252.914
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.72 g/cm3
- Boiling Point: 306.485ºC at 760 mmHg
- Flash Point: 139.157ºC
- LogP: 2.26720
Ethyl 2-bromo-5-chlorooxazole-4-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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